Cas no 1111110-05-4 (5-(3-acetylphenyl)-1H-pyridin-2-one)

• Product Name: 5-(3-acetylphenyl)-1H-pyridin-2-one
• CAS No: 1111110-05-4
• MF: C₁₃H₁₁NO₂
• MW: 213.231943368912
• CID: 2606731
• PubChem ID: 53217707
• Update Time: 2025-04-21

5-(3-acetylphenyl)-1H-pyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-(3-acetylphenyl)-1H-pyridin-2-one
• 5-(3-Acetylphenyl)pyridin-2(1H)-one
• 5-(3-Acetylphenyl)-2-hydroxypyridine, 95%
• MFCD11876559
• DTXSID70682736
• 5-(3-ACETYLPHENYL)-2-HYDROXYPYRIDINE
• 1111110-05-4

• Inchi： 1S/C13H11NO2/c1-9(15)10-3-2-4-11(7-10)12-5-6-13(16)14-8-12/h2-8H,1H3,(H,14,16)
• InChI Key： FFIDZKOYNIOBOQ-UHFFFAOYSA-N
• SMILES： O=C(C)C1=CC=CC(=C1)C1C=CC(NC=1)=O

Computed Properties

• Exact Mass: 213.078978594Da
• Monoisotopic Mass: 213.078978594Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 46.2Ų